1-(3-(Dimethylamino)propyl)-4-(4-fluorobenzoyl)-3-hydroxy-5-(pyridin-2-yl)-1H-pyrrol-2(5H)-one
1-(3-(Dimethylamino)propyl)-4-(4-fluorobenzoyl)-3-hydroxy-5-(pyridin-2-yl)-1H-pyrrol-2(5H)-one
Brand Name:
Vulcanchem
CAS No.:
618878-43-6
VCID:
VC0384886
InChI:
InChI=1S/C21H22FN3O3/c1-24(2)12-5-13-25-18(16-6-3-4-11-23-16)17(20(27)21(25)28)19(26)14-7-9-15(22)10-8-14/h3-4,6-11,18,26H,5,12-13H2,1-2H3/b19-17+
SMILES:
CN(C)CCCN1C(C(=C(C2=CC=C(C=C2)F)O)C(=O)C1=O)C3=CC=CC=N3
Molecular Formula:
C21H22FN3O3
Molecular Weight:
383.4g/mol
1-(3-(Dimethylamino)propyl)-4-(4-fluorobenzoyl)-3-hydroxy-5-(pyridin-2-yl)-1H-pyrrol-2(5H)-one
CAS No.: 618878-43-6
Main Products
VCID: VC0384886
Molecular Formula: C21H22FN3O3
Molecular Weight: 383.4g/mol
CAS No. | 618878-43-6 |
---|---|
Product Name | 1-(3-(Dimethylamino)propyl)-4-(4-fluorobenzoyl)-3-hydroxy-5-(pyridin-2-yl)-1H-pyrrol-2(5H)-one |
Molecular Formula | C21H22FN3O3 |
Molecular Weight | 383.4g/mol |
IUPAC Name | (4E)-1-[3-(dimethylamino)propyl]-4-[(4-fluorophenyl)-hydroxymethylidene]-5-pyridin-2-ylpyrrolidine-2,3-dione |
Standard InChI | InChI=1S/C21H22FN3O3/c1-24(2)12-5-13-25-18(16-6-3-4-11-23-16)17(20(27)21(25)28)19(26)14-7-9-15(22)10-8-14/h3-4,6-11,18,26H,5,12-13H2,1-2H3/b19-17+ |
Standard InChIKey | IYERVTHPDQSSIQ-HTXNQAPBSA-N |
Isomeric SMILES | CN(C)CCCN1C(/C(=C(/C2=CC=C(C=C2)F)\O)/C(=O)C1=O)C3=CC=CC=N3 |
SMILES | CN(C)CCCN1C(C(=C(C2=CC=C(C=C2)F)O)C(=O)C1=O)C3=CC=CC=N3 |
Canonical SMILES | CN(C)CCCN1C(C(=C(C2=CC=C(C=C2)F)O)C(=O)C1=O)C3=CC=CC=N3 |
PubChem Compound | 5924117 |
Last Modified | Nov 11 2021 |
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